Cas no 2227738-06-7 ((2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: (2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2227738-06-7
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 5783567
• PubChem ID: 165709489
• Update Time: 2025-07-15

(2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]butan-2-amine
• EN300-1973955
• 2227738-06-7
• (2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine

• Inchi： 1S/C9H15F2N3/c1-6(12)3-4-7-5-14(2)13-8(7)9(10)11/h5-6,9H,3-4,12H2,1-2H3/t6-/m1/s1
• InChI Key： HGRLBMSLSYZBHZ-ZCFIWIBFSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine

Introduction to (2R)-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine (CAS No. 2227738-06-7)

(2R-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine) is a significant compound in the field of pharmaceutical chemistry, showcasing remarkable potential in the development of innovative therapeutic agents. This compound, identified by its CAS number CAS No. 2227738-06-7, has garnered considerable attention due to its unique structural properties and its promising applications in medicinal chemistry.

The molecular structure of (2R-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine) incorporates a pyrazole core, which is a well-documented scaffold in drug discovery. Pyrazole derivatives are known for their versatility and have been extensively studied for their biological activities. The presence of a difluoromethyl group at the 3-position of the pyrazole ring enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive candidate for further development.

In recent years, there has been a growing interest in the synthesis and characterization of novel pyrazole derivatives due to their potential therapeutic benefits. Research has demonstrated that compounds featuring a pyrazole moiety exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific configuration of (2R-4-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylbutan-2-amine) makes it particularly intriguing for researchers exploring new pharmacological pathways.

The synthesis of (CAS No. 2227738-06-7) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiopurity. The use of chiral auxiliaries or catalysts is often necessary to ensure the desired stereochemical outcome. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

The pharmacological profile of (CAS No. 2227738-06-7) has been the subject of extensive preclinical studies. Initial findings suggest that this compound exhibits potent activity against various disease targets, including enzymes and receptors involved in cancer progression and inflammation. The difluoromethyl group plays a crucial role in modulating the pharmacokinetic properties of the molecule, enhancing its bioavailability and duration of action.

In addition to its therapeutic potential, (CAS No. 2227738-06-7) has shown promise in drug-repurposing efforts. By leveraging existing knowledge about related compounds, researchers have identified new applications for this molecule in treating neglected diseases or addressing unmet medical needs. The structural flexibility of the pyrazole scaffold allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The development of novel pharmaceuticals often involves collaboration between academic institutions and industrial partners. Companies specializing in contract research organizations (CROs) have played a pivotal role in advancing the synthesis and characterization of (CAS No. 2227738-06-7). These organizations provide expertise in medicinal chemistry, process optimization, and regulatory compliance, ensuring that promising candidates like this one can progress through clinical trials and eventually reach patients in need.

The regulatory landscape for new drug development is complex and requires rigorous testing to ensure safety and efficacy. (CAS No. 2227738-06-7) must undergo comprehensive toxicological studies before it can be considered for human use. These studies evaluate potential side effects, dosage requirements, and interactions with other medications. Only after successful completion of these assessments can the compound be approved for clinical trials.

The future prospects for (CAS No. 2227738-06-7) are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are accelerating the discovery process by enabling high-throughput virtual screening and predictive modeling. These technologies help identify promising candidates more rapidly than traditional methods alone.

In conclusion, (CAS No. 2227738-06-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a pyrazole core with a difluoromethyl group makes this compound an attractive candidate for further development into novel treatments for various diseases. As research continues to uncover new insights into its biological activities, (CAS No. 2227738-06-7) holds promise as a valuable asset in addressing unmet medical needs worldwide.